Cas no 944899-69-8 (2H-1-BENZOPYRAN-3-AMINE,7-BROMO-3,4-DIHYDRO-)

• Product Name: 2H-1-BENZOPYRAN-3-AMINE,7-BROMO-3,4-DIHYDRO-
• CAS No: 944899-69-8
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 1006314
• PubChem ID: 72210953
• Update Time: 2025-07-17

2H-1-BENZOPYRAN-3-AMINE,7-BROMO-3,4-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-3-AMINE,7-BROMO-3,4-DIHYDRO-
• 7-bromo-3,4-dihydro-2H-chromen-3-amine
• AB56668
• A849625
• 944899-69-8
• AT10045
• 7-Bromo-chroman-3-ylamine
• 7-BROMOCHROMAN-3-AMINE
• SCHEMBL17478342
• 7-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-AMINE
• DB-095649

• MDL： MFCD10696174
• Inchi： 1S/C9H10BrNO/c10-7-2-1-6-3-8(11)5-12-9(6)4-7/h1-2,4,8H,3,5,11H2
• InChI Key： PENWOCORUAEMTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCC(C2)N

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-BENZOPYRAN-3-AMINE,7-BROMO-3,4-DIHYDRO-

Comprehensive Overview of 2H-1-BENZOPYRAN-3-AMINE,7-BROMO-3,4-DIHYDRO- (CAS No. 944899-69-8)

The compound 2H-1-BENZOPYRAN-3-AMINE,7-BROMO-3,4-DIHYDRO- (CAS No. 944899-69-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This benzopyran derivative is characterized by its unique structural features, including a 7-bromo substitution and a 3,4-dihydro framework, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its amine functional group, which offers versatile reactivity for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 2H-1-BENZOPYRAN-3-AMINE has surged due to their relevance in developing bioactive molecules. This compound aligns with current trends in medicinal chemistry, where scientists explore small-molecule inhibitors for targeted therapies. Its brominated aromatic ring also makes it a candidate for cross-coupling reactions, a hot topic in organic synthesis methodologies.

The CAS No. 944899-69-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance. Users often inquire about its synthetic routes, physicochemical properties, and safety data sheets. Notably, its solubility profile and stability under various conditions are critical for laboratory applications, making these aspects highly relevant to researchers.

From an SEO perspective, this compound intersects with trending queries such as "benzopyran-based drug candidates" and "bromo-substituted heterocycles." Its potential role in central nervous system (CNS) drug development has also sparked interest, given the rising focus on neurodegenerative disease research. These connections enhance the visibility of CAS No. 944899-69-8 in scientific and industrial contexts.

Another area of exploration is the compound’s photophysical properties, which could be leveraged in optoelectronic materials. With the increasing demand for organic semiconductors, the 7-bromo-3,4-dihydro-2H-1-benzopyran-3-amine structure may offer novel pathways for designing light-emitting diodes (LEDs) or sensors. This multidisciplinary applicability underscores its value beyond traditional chemistry.

In summary, 2H-1-BENZOPYRAN-3-AMINE,7-BROMO-3,4-DIHYDRO- represents a compelling case study in modern chemical innovation. Its structural versatility and alignment with cutting-edge research themes ensure its continued relevance in both academic and industrial settings. For those seeking detailed analytical data or custom synthesis options, this compound remains a focal point of advanced chemical exploration.